Cas no 98812-46-5 (methyl 3-chlorosulfonyl-2-methyl-benzoate)

Methyl 3-chlorosulfonyl-2-methyl-benzoate is a versatile intermediate in organic synthesis, primarily used in the preparation of sulfonamide derivatives and other functionalized aromatic compounds. Its key advantages include high reactivity due to the presence of both a chlorosulfonyl group and an ester moiety, enabling selective modifications at multiple sites. The compound exhibits good stability under standard handling conditions, facilitating its use in multi-step synthetic routes. Its structural features make it valuable in pharmaceutical and agrochemical research, particularly for constructing complex molecules with tailored properties. The methyl ester group enhances solubility in common organic solvents, improving reaction efficiency. Proper storage in a cool, dry environment is recommended to maintain its integrity.
methyl 3-chlorosulfonyl-2-methyl-benzoate structure
98812-46-5 structure
Product Name:methyl 3-chlorosulfonyl-2-methyl-benzoate
CAS No:98812-46-5
MF:C9H9ClO4S
MW:248.683360815048
CID:872501
PubChem ID:13937641
Update Time:2025-05-28

methyl 3-chlorosulfonyl-2-methyl-benzoate Chemical and Physical Properties

Names and Identifiers

    • 3-(chlorosulfonyl)-2-methylBenzoic acid methyl ester
    • methyl 3-chlorosulfonyl-2-methyl-benzoate
    • benzoicacid,3-(chlorosulfonyl)-2-methyl-,methylester
    • 2-Methyl-3-(methoxycarbonyl)benzenesulfonyl chloride
    • 98812-46-5
    • methyl 3-chlorosulfonyl-2-methylbenzoate
    • EN300-72886
    • methyl 3-(chlorosulfonyl)-2-methylbenzoate
    • OJWRMHUELXMWLU-UHFFFAOYSA-N
    • CS-0259284
    • Benzoic acid, 3-(chlorosulfonyl)-2-methyl-, methyl ester
    • SCHEMBL6352031
    • FT-0746636
    • DA-24942
    • G45687
    • Inchi: 1S/C9H9ClO4S/c1-6-7(9(11)14-2)4-3-5-8(6)15(10,12)13/h3-5H,1-2H3
    • InChI Key: OJWRMHUELXMWLU-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC=C(C(=O)OC)C=1C)(=O)=O

Computed Properties

  • Exact Mass: 247.9910076g/mol
  • Monoisotopic Mass: 247.9910076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.8Ų

methyl 3-chlorosulfonyl-2-methyl-benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-07
TRC
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$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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Enamine
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